Cas no 540750-29-6 (2-PYRROLIDINONE, 3-(HYDROXYMETHYL)-, (3S)-)

• Product Name: 2-PYRROLIDINONE, 3-(HYDROXYMETHYL)-, (3S)-
• CAS No: 540750-29-6
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 3276255
• PubChem ID: 86317065
• Update Time: 2025-04-21

2-PYRROLIDINONE, 3-(HYDROXYMETHYL)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2-PYRROLIDINONE, 3-(HYDROXYMETHYL)-, (3S)-
• (S)-3-(Hydroxymethyl)pyrrolidin-2-one
• 540750-29-6

• Inchi： 1S/C5H9NO2/c7-3-4-1-2-6-5(4)8/h4,7H,1-3H2,(H,6,8)/t4-/m0/s1
• InChI Key： PMVLHRHRTOBBHS-BYPYZUCNSA-N
• SMILES： OC[C@H]1C(NCC1)=O

Computed Properties

• Exact Mass: 115.063328530Da
• Monoisotopic Mass: 115.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų